Cas no 887885-55-4 (3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 887885-55-4
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 6498367
• Update Time: 2025-09-23

3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 3-methyl-N-[5-(5,6,7,8-tetrahydro-2-naphthalenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C20H19N3O2/c1-13-5-4-8-16(11-13)18(24)21-20-23-22-19(25-20)17-10-9-14-6-2-3-7-15(14)12-17/h4-5,8-12H,2-3,6-7H2,1H3,(H,21,23,24)
• InChI Key： SDMCQOBHYUAHBG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3C(=C2)CCCC3)O1)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• pka: 11.10±0.70(Predicted)

Additional information on 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Research Brief on 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 887885-55-4)

3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 887885-55-4) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxadiazole and tetrahydronaphthalene structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for drug discovery and development.

The synthesis of 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve scalability, which is crucial for further preclinical and clinical studies. The compound's molecular structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and consistency across batches. These efforts underscore the importance of robust synthetic methodologies in the development of bioactive small molecules.

Pharmacological evaluations of 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide have revealed its potent activity against specific molecular targets. In vitro studies demonstrate its ability to inhibit key enzymes involved in inflammatory and proliferative pathways, suggesting potential applications in treating conditions such as cancer and autoimmune diseases. Furthermore, the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its development as a therapeutic agent.

Recent in vivo studies have provided further insights into the compound's efficacy and safety profile. Animal models of disease have shown that 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide can significantly reduce disease markers with minimal adverse effects. These findings highlight its potential as a lead compound for further optimization and clinical translation. However, additional studies are needed to fully elucidate its mechanism of action and long-term safety.

In conclusion, 3-methyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 887885-55-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with potent biological activity and favorable pharmacokinetics, make it a valuable subject for ongoing research. Future studies should focus on expanding its therapeutic applications and addressing any potential challenges in its development. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective therapeutics.